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Taxinine J Taxinine J
Brand Name: Vulcanchem
CAS No.: 18457-46-0
VCID: VC0026138
InChI: InChI=1S/C37H46O10/c1-20-28-17-27-18-29(43-22(3)38)21(2)33(36(27,7)8)34(45-24(5)40)35(46-25(6)41)37(28,9)31(44-23(4)39)19-30(20)47-32(42)16-15-26-13-11-10-12-14-26/h10-16,27-31,34-35H,1,17-19H2,2-9H3/b16-15+
SMILES: CC1=C2C(C(C3(C(CC(C2(C)C)CC1OC(=O)C)C(=C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)OC(=O)C)OC(=O)C
Molecular Formula: C37H46O10
Molecular Weight: 650.8 g/mol

Taxinine J

CAS No.: 18457-46-0

Reference Standards

VCID: VC0026138

Molecular Formula: C37H46O10

Molecular Weight: 650.8 g/mol

Taxinine J - 18457-46-0

CAS No. 18457-46-0
Product Name Taxinine J
Molecular Formula C37H46O10
Molecular Weight 650.8 g/mol
IUPAC Name (7,9,10,13-tetraacetyloxy-8,12,15,15-tetramethyl-4-methylidene-5-tricyclo[9.3.1.03,8]pentadec-11-enyl) (E)-3-phenylprop-2-enoate
Standard InChI InChI=1S/C37H46O10/c1-20-28-17-27-18-29(43-22(3)38)21(2)33(36(27,7)8)34(45-24(5)40)35(46-25(6)41)37(28,9)31(44-23(4)39)19-30(20)47-32(42)16-15-26-13-11-10-12-14-26/h10-16,27-31,34-35H,1,17-19H2,2-9H3/b16-15+
Standard InChIKey MIJTXBNFQDJTPL-FOCLMDBBSA-N
Isomeric SMILES CC1=C2C(C(C3(C(CC(C2(C)C)CC1OC(=O)C)C(=C)C(CC3OC(=O)C)OC(=O)/C=C/C4=CC=CC=C4)C)OC(=O)C)OC(=O)C
SMILES CC1=C2C(C(C3(C(CC(C2(C)C)CC1OC(=O)C)C(=C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)OC(=O)C)OC(=O)C
Canonical SMILES CC1=C2C(C(C3(C(CC(C2(C)C)CC1OC(=O)C)C(=C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)OC(=O)C)OC(=O)C
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PubChem Compound 5459164
Last Modified Nov 11 2021
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